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Compound of Interest

Compound Name: Aspochalasin M

Cat. No.: B2481514

This guide provides crucial safety and logistical information for the proper disposal of
Aspochalasin M, a cytochalasan mycotoxin. The procedures outlined below are intended for
researchers, scientists, and drug development professionals to ensure the safe handling of this
compound and its associated waste streams, thereby minimizing risk to personnel and the
environment.

Disclaimer: The toxicological properties of Aspochalasin M have not been fully investigated.[1]
This guide is based on safety data for structurally related and well-studied cytochalasans. It is
imperative to consult the official Safety Data Sheet (SDS) for Aspochalasin M and adhere to
all local, regional, and national hazardous waste regulations, as well as your institution's
specific Environmental Health and Safety (EHS) protocols.[1]

Hazard Assessment and Quantitative Data

Aspochalasin M belongs to the cytochalasan family of mycotoxins. Related compounds are
known to be highly toxic and may pose significant health risks, including potential damage to
fertility or an unborn child.[2][3] Disposal procedures must reflect this high level of hazard.

To illustrate the acute toxicity of this chemical class, the following data is provided for a related
compound, Cytochalasin D.
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Toxicity Data for Cytochalasin D (CAS

22144-77-0)

Exposure Route LD50 / LC50 Value
Oral LD50 36 mg/kg (mouse)
Intraperitoneal LD50 900 pg/kg (rat)
Subcutaneous LD50 1,850 pg/kg (mouse)
Intraperitoneal LD50 2 mg/kg (mouse)

Source: Cayman Chemical Safety Data Sheet.

[3]

Procedural Protocol for Disposal of Aspochalasin M

The primary and mandatory route for the disposal of Aspochalasin M and any contaminated
materials is through an approved hazardous waste disposal program.[1][4] Under no
circumstances should Aspochalasin M or its waste be disposed of down the drain or in regular
trash.[1][5]

Methodology for Waste Segregation and Collection:

o Personal Protective Equipment (PPE): Before handling Aspochalasin M or its waste, don
appropriate PPE, including a lab coat, chemical-resistant gloves (inspect before use), and
tight-sealing safety goggles.[2][4] All handling of solid Aspochalasin M should be conducted
in a chemical fume hood to avoid inhalation of dust.[1]

» Waste Container Preparation:

o Select a leak-proof, sealable container made of a material compatible with Aspochalasin
M and any solvents used.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name, "Aspochalasin M," along with appropriate hazard symbols (e.g., skull and
crosshones, health hazard).[6]
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e Collection of Waste Streams:

o Solid Waste: Collect unused or waste Aspochalasin M powder, along with any grossly
contaminated items (e.g., weigh boats, spatulas), directly into the designated hazardous
waste container.[1]

o Liquid Waste: Collect all solutions containing Aspochalasin M in a designated liquid
hazardous waste container. Do not fill the container beyond 90% capacity to allow for
vapor expansion.[6]

o Contaminated Labware: All disposable labware that has come into contact with
Aspochalasin M (e.g., pipette tips, centrifuge tubes, gloves) must be collected as solid
hazardous waste.[7]

o Empty Containers: The original Aspochalasin M container, even when "empty,” must be
disposed of as hazardous waste. For highly toxic substances, it is required that the
container be triple-rinsed. The first three rinses must be collected and disposed of as liquid
hazardous waste.[5]

o Storage Pending Disposal:
o Securely seal the hazardous waste container.[1]
o Store the container in a designated, secure Satellite Accumulation Area (SAA).[6]

o Ensure the waste is segregated from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[1][6]

e Arranging for Final Disposal:

o Contact your institution's EHS department or follow its established procedures to schedule
a pickup for the hazardous waste.[6]

o Do not mix Aspochalasin M waste with other chemical waste streams without explicit
approval from EHS personnel.[6][8]

Logical Workflow for Disposal
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The following diagram outlines the decision-making and procedural flow for the safe disposal of
Aspochalasin M waste.
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Caption: Workflow for the safe disposal of Aspochalasin M waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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